Cas no 12259-29-9 (Oxoniumylidene)

• Product Name: Oxoniumylidene
• CAS No: 12259-29-9
• MF: HO
• MW: 17.0073401927948
• CID: 144936
• PubChem ID: 5460554
• Update Time: 2025-04-19

Oxoniumylidene Chemical and Physical Properties

Names and Identifiers

• Oxoniumylidene
• hydroxyl cation
• 12259-29-9
• [OH](+)
• HO(+)
• hydridooxygen(1+)
• CHEBI:29915
• oxidanylium

• Inchi： 1S/HO/h1H/q+1
• InChI Key： MSCUNRCIQGLERU-UHFFFAOYSA-N
• SMILES： [OH+] |^4:0|

Computed Properties

• Exact Mass: 19.01839
• Monoisotopic Mass: 17.002739651g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 1
• Rotatable Bond Count: 0
• Complexity: 0
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 1Ų

Experimental Properties

• PSA: 33